Cas no 90098-38-7 (Rebamipide methyl ester)

Rebamipide methyl ester structure

Product Name:Rebamipide methyl ester

CAS No:90098-38-7

MF:C₂₀H₁₇ClN₂O₄

MW:384.812984228134

CID:4557497

PubChem ID:13342146

Update Time:2024-10-26

Rebamipide methyl ester Chemical and Physical Properties

Names and Identifiers

- REBAMIPIDE METHYL ESTER
- Rebamipide Methyl Ester (Rebamipide Impurity)
- E82096
- Methyl 2-(4-chlorobenzoylamino)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propionate
- Rebamipide Impurity 7
- Rebamipide Impurity 6
- 4-Quinolinepropanoic acid, α-[(4-chlorobenzoyl)amino]-1,2-dihydro-2-oxo-, methyl ester
- Rebamipide Impurity G
- 4-Quinolinepropanoic acid,a-[(4-chlorobenzoyl)amino]-1,2-dihydro-2-oxo-, methyl ester
- Methyl α-[(4-chlorobenzoyl)amino]-1,2-dihydro-2-oxo-4-quinolinepropanoate (ACI)
- OPC 12763
- methyl 2-[(4-chlorobenzoyl)amino]-3-(2-oxo-1H-quinolin-4-yl)propanoate
- SCHEMBL16666855
- OAXCBIDOZGKWRV-UHFFFAOYSA-N
- Methyl 2-(4-chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoate
- 90098-38-7
- CS-0168041
- Rebamipide methyl ester
- Inchi： 1S/C20H17ClN2O4/c1-27-20(26)17(23-19(25)12-6-8-14(21)9-7-12)10-13-11-18(24)22-16-5-3-2-4-15(13)16/h2-9,11,17H,10H2,1H3,(H,22,24)(H,23,25)
- InChI Key： OAXCBIDOZGKWRV-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(NC(C(=O)OC)CC1=CC(NC2C=CC=CC1=2)=O)=O

Computed Properties

Exact Mass: 384.0876847 g/mol
Monoisotopic Mass: 384.0876847 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 613
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 84.5
Molecular Weight: 384.8

Rebamipide methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR01X00D-50mg	4-Quinolinepropanoic acid,a-[(4-chlorobenzoyl)amino]-1,2-dihydro-2-oxo-, methyl ester	90098-38-7	98%	50mg	$158.00	2025-02-12
Aaron	AR01X00D-100mg	4-Quinolinepropanoic acid,a-[(4-chlorobenzoyl)amino]-1,2-dihydro-2-oxo-, methyl ester	90098-38-7	98%	100mg	$235.00	2025-02-12
Aaron	AR01X00D-250mg	4-Quinolinepropanoic acid,a-[(4-chlorobenzoyl)amino]-1,2-dihydro-2-oxo-, methyl ester	90098-38-7	98%	250mg	$399.00	2025-02-12
1PlusChem	1P01WZS1-50mg	4-Quinolinepropanoic acid,a-[(4-chlorobenzoyl)amino]-1,2-dihydro-2-oxo-, methyl ester	90098-38-7	97%	50mg	$187.00	2024-04-20
1PlusChem	1P01WZS1-100mg	4-Quinolinepropanoic acid,a-[(4-chlorobenzoyl)amino]-1,2-dihydro-2-oxo-, methyl ester	90098-38-7	97%	100mg	$269.00	2024-04-20
1PlusChem	1P01WZS1-250mg	4-Quinolinepropanoic acid,a-[(4-chlorobenzoyl)amino]-1,2-dihydro-2-oxo-, methyl ester	90098-38-7	97%	250mg	$457.00	2024-04-20

Rebamipide methyl ester Production Method

Production Method 1

90098-94-5

90098-38-7

Reaction Conditions

1.1 Reagents: Potassium carbonate

Reference

: Studies on 2(1H)-quinolinone derivatives as gastric antiulcer active agents. 2-(4-Chlorobenzoylamino)-3-[2(1H)-quinolinon-4-yl]propionic acid and related compounds

Uchida, Minoru; Tabusa, Fujio; Komatsu, Makoto; Morita, Seiji; Kanbe, Toshimi; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3775-86

Production Method 2

618-46-2

132210-25-4

90098-38-7

90098-04-7

1126-46-1

74-11-3

90098-05-8

90098-06-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 30 °C → 10 °C
1.2 Solvents: Acetone ; 0 - 10 °C; 30 min, 0 - 10 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, pH 1 - 3, 20 - 30 °C
1.4 Solvents: Dimethyl sulfoxide , Water

Reference

: Magic bullet! Rebamipide, a superior anti-ulcer and ophthalmic drug and its large-scale synthesis in a single organic solvent via process intensification using Krapcho decarboxylation

Babu, Prashanth Kumar; Bodireddy, Mohan Reddy; Puttaraju, Reshma Choudlu; Vagare, Dnyaneshwar; Nimmakayala, Raghu; et al, Organic Process Research & Development, 2018, 22(7), 773-779

Production Method 3

90098-04-7

90098-38-7

Reaction Conditions

1.1 Solvents: Methanol , Water ; 2 h; 48 h, 120 °C

Reference

: Sodium Salts and Solvate of Rebamipide: Synthesis, Structure, and Pharmacokinetic Study

Chi, Yingnan; Liu, Chuanrong; Ren, Tianming; Wang, Xiaoying; Yang, Qiuhong; et al, Crystal Growth & Design, 2016, 16(6), 3180-3189